Cas no 21662-09-9 (cis-4-Decenal)

cis-4-Decenal structure
cis-4-Decenal structure
Product Name:cis-4-Decenal
CAS No:21662-09-9
MF:C10H18O
MW:154.249323368073
MDL:MFCD00007024
CID:88281
PubChem ID:24863394
Update Time:2025-04-18

cis-4-Decenal Chemical and Physical Properties

Names and Identifiers

    • (Z)-4-decenal
    • CIS-4-DECENAL
    • 4-cis-Decenal
    • cis-4-decen-1-al
    • Dec-4cis-enal
    • DECENAL-4-CIS
    • FEMA 3264
    • (z)-4-decena
    • cis-4-Decenal
    • MDL: MFCD00007024
    • Inchi: 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h6-7,10H,2-5,8-9H2,1H3/b7-6-
    • InChI Key: CWRKZMLUDFBPAO-SREVYHEPSA-N
    • SMILES: CCCCC/C=C\CCC=O
    • BRN: 2323646

Computed Properties

  • Exact Mass: 154.13600
  • Monoisotopic Mass: 154.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Colorless to yellowish liquid with orange and chicken like fat aroma2. density (g/ml, 25/4 ℃)
  • Density: 0.847 g/mL at 25 °C(lit.)
  • Melting Point: -16°C (estimate)
  • Boiling Point: 78-80 °C/10 mmHg(lit.)
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.443(lit.)
  • Water Partition Coefficient: Not miscible in water.
  • PSA: 17.07000
  • LogP: 3.10200
  • FEMA: 3264

cis-4-Decenal Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:UN 3334
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • RTECS:HE2071400
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Safety Term:S26-S36/37/39
  • Risk Phrases:R36/37/38

cis-4-Decenal Pricemore >>

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